(4-Formyl-3,5-dimethyl-phenoxy)-acetonitrile

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 2-(4-formyl-3,5-dimethylphenoxy)acetonitrile
• InChI: InChI=1S/C11H11NO2/c1-8-5-10(14-4-3-12)6-9(2)11(8)7-13/h5-7H,4H2,1-2H3
• InChI Key: WZFDEUOIQFOCBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C=O)C)OCC#N

Description

(4-Formyl-3,5-dimethyl-phenoxy)-acetonitrile is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-hydroxy-2,6-dimethyl-benzaldehyde (150 mg), chloroacetonitrile (0.1 mL), and Cs2CO3 (390 mg) in acetone (10 mL) was stirred at room temperature for 16 h. The mixture was concentrated, diluted with water, and extracted with EtOAc. The organic extracts were washed with brine, dried over Na2SO4, and concentrated in vacuo. Purification by column chromatography (SiO2, 3:1 hexane/EtOAc) gave (4-formyl-3,5-dimethyl-phenoxy)-acetonitrile.